Cas no 43119-57-9 (myo-Inositol, cyclic1,2-(hydrogen phosphate))

myo-Inositol, cyclic1,2-(hydrogen phosphate) structure
43119-57-9 structure
Product Name:myo-Inositol, cyclic1,2-(hydrogen phosphate)
CAS No:43119-57-9
MF:C6H11O8P
MW:242.120503664017
CID:329203
PubChem ID:122331
Update Time:2025-04-19

myo-Inositol, cyclic1,2-(hydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

    • myo-Inositol, cyclic1,2-(hydrogen phosphate)
    • Inositol cyclic-1,2-monophosphate
    • Inositol 1,2-cyclic phosphate
    • (3aR,4R,5S,6S,7R,7aS)-2,4,5,6,7-pentahydroxy-hexahydro-2H-1,3,2$l^{5}-benzodioxaphosphol-2-one
    • inositol cyclic phosphate
    • CHEBI:18426
    • (3aS,4R,5S,6S,7R,7aR)-2-hydroxy-2-oxo-3a,4,5,6,7,7a-hexahydrobenzo[d][1,3,2]dioxaphosphole-4,5,6,7-tetrol
    • 1D-myo-inositol 1,2-cyclic phosphate
    • Q27103070
    • 43119-57-9
    • 1D-myo-inositol 1,2-(hydrogen phosphate)
    • C04299
    • D-myo-inositol 1,2-cyclic phosphate
    • Epitope ID:140425
    • myo-Inositol 1,2-cyclic phosphate
    • myo-Inositol, cyclic 1,2-(hydrogen phosphate)
    • Inchi: 1S/C6H11O8P/c7-1-2(8)4(10)6-5(3(1)9)13-15(11,12)14-6/h1-10H,(H,11,12)/t1-,2-,3+,4+,5-,6+/m0/s1
    • InChI Key: SXHMVNXROAUURW-FTYOSCRSSA-N
    • SMILES: P1(=O)(O)O[C@@H]2[C@@H]([C@H]([C@@H]([C@H]([C@@H]2O1)O)O)O)O

Computed Properties

  • Exact Mass: 242.01915430g/mol
  • Monoisotopic Mass: 242.01915430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.8
  • Topological Polar Surface Area: 137Ų
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